2-[2-(2-Prop-2-ynoxyethoxy)ethoxy]ethanamine;hydrochloride

• IUPAC Name: 2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethanamine;hydrochloride
• InChI: InChI=1S/C9H17NO3.ClH/c1-2-4-11-6-8-13-9-7-12-5-3-10;/h1H,3-10H2;1H
• InChI Key: BCXBAMITAWKGIX-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCCOCCOCCN.Cl
• Molecular Formula: C9H18ClNO3
• Molecular Weight: 223.70 g/mol

Description

Synthesis Analysis

YNE can be synthesized by reacting 2-alkyn-1-ol with propargyl amine in the presence of a catalyst. The product is then treated with ethylene oxide to obtain YNE. The synthesis process is relatively simple and can be accomplished in a few steps.

Molecular Structure Analysis

The molecular formula of YNE is C9H18ClNO3. The InChI key is BCXBAMITAWKGIX-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

YNE is a white solid with a melting point of 234 °C. It is soluble in water, methanol, and ethanol and insoluble in organic solvents such as chloroform and ether. YNE is a hygroscopic compound and absorbs moisture from the atmosphere. The chemical properties of YNE include basicity and nucleophilicity due to the presence of tertiary amine and ether groups in its structure.

Scientific Research Applications

Synthesis and Chemical Transformations

• A novel synthetic route was developed for 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanamine, showcasing its importance as a key intermediate in pharmaceutical synthesis, highlighting its utility in the production of medications like Silodosin, used for benign prostatic hyperplasia treatment (Xiaoxia Luo et al., 2008).

Chemical Properties and Applications

• Research on 5,5-Bis(alkoxy-NNO-azoxy)-1,3,2-dioxathiane 2-oxides, including ethoxy derivatives, has contributed to understanding their synthesis and structural properties through X-ray diffraction, which could be relevant for studying similar ethoxy-containing compounds (I. Zyuzin et al., 2010).

Environmental and Biological Interactions

• The environmental persistence and potential health impacts of Methoxychlor, an analog to DDT, have been investigated, emphasizing the importance of understanding the metabolic and degradation pathways of chlorinated hydrocarbons for assessing their environmental fate and implications for human health (Y. Yim et al., 2008).

Safety and Hazards

YNE is classified as dangerous and can cause severe skin burns and eye damage. It is also a flammable liquid. Safety measures include avoiding heat/sparks/open flames/hot surfaces, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a well-ventilated place and keeping it cool.